BLU-554 BLU-554 BLU-554, also known as Fisogatinib, is a fibroblast growth factor receptor 4 (FGFR4) inhibitor potentially for the treatment of hepatocellular carcinoma and cholangiocarcinoma.
Brand Name: Vulcanchem
CAS No.: 1707289-21-1
VCID: VC0521548
InChI: InChI=1S/C24H24Cl2N4O4/c1-4-20(31)28-16-7-8-34-12-17(16)30-24-27-11-14-9-13(5-6-15(14)29-24)21-22(25)18(32-2)10-19(33-3)23(21)26/h4-6,9-11,16-17H,1,7-8,12H2,2-3H3,(H,28,31)(H,27,29,30)/t16-,17+/m0/s1
SMILES: COC1=CC(=C(C(=C1Cl)C2=CC3=CN=C(N=C3C=C2)NC4COCCC4NC(=O)C=C)Cl)OC
Molecular Formula: C24H24Cl2N4O4
Molecular Weight: 503.38

BLU-554

CAS No.: 1707289-21-1

Inhibitors

VCID: VC0521548

Molecular Formula: C24H24Cl2N4O4

Molecular Weight: 503.38

Purity: >98% (or refer to the Certificate of Analysis)

BLU-554 - 1707289-21-1

CAS No. 1707289-21-1
Product Name BLU-554
Molecular Formula C24H24Cl2N4O4
Molecular Weight 503.38
IUPAC Name N-[(3S,4S)-3-[[6-(2,6-dichloro-3,5-dimethoxyphenyl)quinazolin-2-yl]amino]oxan-4-yl]prop-2-enamide
Standard InChI InChI=1S/C24H24Cl2N4O4/c1-4-20(31)28-16-7-8-34-12-17(16)30-24-27-11-14-9-13(5-6-15(14)29-24)21-22(25)18(32-2)10-19(33-3)23(21)26/h4-6,9-11,16-17H,1,7-8,12H2,2-3H3,(H,28,31)(H,27,29,30)/t16-,17+/m0/s1
Standard InChIKey MGZKYOAQVGSSGC-DLBZAZTESA-N
SMILES COC1=CC(=C(C(=C1Cl)C2=CC3=CN=C(N=C3C=C2)NC4COCCC4NC(=O)C=C)Cl)OC
Appearance Solid powder
Description BLU-554, also known as Fisogatinib, is a fibroblast growth factor receptor 4 (FGFR4) inhibitor potentially for the treatment of hepatocellular carcinoma and cholangiocarcinoma.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms BLU-554; BLU 554; BLU554, Fisogatinib
PubChem Compound 91885617
Last Modified Nov 11 2021
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